N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide, also known as BPP-3, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Acetylcholinesterase Inhibitors
A study explored the design, synthesis, and structure-activity relationships of pyridazine analogues, including compounds structurally related to N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide, as acetylcholinesterase (AChE) inhibitors. The introduction of a lipophilic environment in certain positions of the pyridazine ring was found to be favorable for AChE-inhibitory activity and selectivity. Among the derivatives prepared, some showed significant potency in inhibiting electric eel AChE, highlighting their potential as lead compounds for the development of new therapeutics for diseases associated with AChE, such as Alzheimer's disease (Contreras et al., 2001).
PARP Inhibitors
Another research focus has been on the optimization of benzimidazole carboxamide poly(ADP-ribose) polymerase (PARP) inhibitors. These efforts have led to the identification of compounds with excellent PARP enzyme potency and cellular potency, demonstrating potential for the treatment of cancer. One compound, in particular, exhibited significant in vivo efficacy in cancer models, suggesting the utility of these compounds in oncological therapeutics (Penning et al., 2010).
Antiviral Activity
The synthesis of benzamide-based 5-aminopyrazoles and their derivatives has been described, with some compounds showing remarkable antiviral activities against the H5N1 influenza virus. This study highlights the potential of these compounds in developing new antiviral agents, especially against avian influenza (Hebishy et al., 2020).
Synthetic Methodologies
Research into synthetic methodologies has led to the development of new routes to synthesize benzamide-based compounds, including those related to N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide. These studies not only expand the toolkit of synthetic chemists but also open new avenues for the discovery of compounds with potential pharmaceutical applications (Chen et al., 2011).
properties
IUPAC Name |
N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O/c1-19-14-15-23(26-25-19)27-16-8-11-21(18-27)24(29)28(22-12-6-3-7-13-22)17-20-9-4-2-5-10-20/h2-7,9-10,12-15,21H,8,11,16-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDLCTXYRKCKNRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N2CCCC(C2)C(=O)N(CC3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-1-(6-methylpyridazin-3-yl)-N-phenylpiperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.